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Compound of Interest

Compound Name: (R)-3-Methyl-pentanoic acid

CAS No.: 16958-25-1

Cat. No.: B095128

Get Quote

CAS Number: 16958-25-1

This technical guide provides a comprehensive overview of (R)-3-Methyl-pentanoic acid, also

known as (3R)-3-methylpentanoic acid. The information is intended for researchers, scientists,

and professionals in the field of drug development. This document covers the compound's

chemical and physical properties, spectroscopic data, synthesis protocols, biological relevance,

and safety information.

Chemical and Physical Properties
(R)-3-Methyl-pentanoic acid is a chiral, branched-chain fatty acid. Its properties, along with

those of the racemic mixture (3-methylpentanoic acid, CAS Number: 105-43-1), are

summarized below.
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Property Value Source

Molecular Formula C6H12O2 [1][2]

Molecular Weight 116.16 g/mol [1]

CAS Number 16958-25-1 [1]

IUPAC Name (3R)-3-methylpentanoic acid [3]

Synonyms
(R)-3-Methylvaleric acid,

(3R)-3-Methylvaleric acid
[1]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 196-198 °C (for racemate) [4]

Melting Point -41 °C (for racemate) [5]

Density 0.93 g/mL (for racemate) [4]

pKa 4.80 ± 0.10 (Predicted) [1]

Water Solubility Limited [2]

Solubility in Organic Solvents Soluble [2]

Spectroscopic Data
Detailed spectroscopic information is crucial for the identification and characterization of (R)-3-
Methyl-pentanoic acid. The following data is available for the racemic 3-methylpentanoic acid

from the NIST Chemistry WebBook.[6][7]

Data Type Source Information

Infrared (IR) Spectrum
Available from the Coblentz Society's collection,

measured in a solution.[6]

Mass Spectrum (Electron Ionization)
Available from the NIST Mass Spectrometry

Data Center.[7]

Experimental Protocols
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Synthesis of 3-Methylpentanoic Acid (Racemic)
A common method for the synthesis of 3-methylpentanoic acid involves the saponification of

ethyl sec-butylmalonate followed by acidification and decarboxylation.[8] The following is a

summary of the procedure described in Organic Syntheses.

Materials:

Potassium hydroxide

Water

Ethyl sec-butylmalonate

Concentrated sulfuric acid

Benzene

Procedure:

A solution of potassium hydroxide in water is prepared in a round-bottomed flask equipped

with a reflux condenser, mechanical stirrer, and a separatory funnel.

Ethyl sec-butylmalonate is added slowly to the hot potassium hydroxide solution, causing the

mixture to reflux.

The solution is boiled for two hours after the addition is complete.

Water is added, and the alcohol formed during saponification is removed by distillation.

After cooling, a solution of concentrated sulfuric acid in water is slowly added with stirring.

The mixture is then subjected to steam distillation.

The distillate, containing 3-methylpentanoic acid and water, is collected. The acid is then

separated from the aqueous layer.

The crude acid is purified by distillation. The fraction boiling at 193–196 °C is collected.[8]
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Biological Activity and Applications
3-Methylpentanoic acid is a naturally occurring compound found in various plants and is also a

product of animal and fungal metabolism.[9] It is classified as a methyl-branched fatty acid and

is involved in fatty acid metabolism.[10]

Flavoring Agent: 3-Methylpentanoic acid is used as a flavoring agent in the food industry.[9]

Antimicrobial Properties: Recent studies have investigated the antimicrobial properties of 3-

methylpentanoic acid, particularly in combination with other volatile organic compounds, for the

preservation of agricultural products like the Lanzhou lily. These combinations have shown

synergistic effects in inhibiting the growth of bacteria such as Bacillus species.[11]

Role in Metabolism: As a branched-chain fatty acid, 3-methylpentanoic acid is involved in lipid

metabolism.[10] Its metabolic pathways can be linked to the catabolism of amino acids like

isoleucine.

Signaling Pathways and Drug Development
While direct involvement in specific signaling pathways is not extensively documented, its role

as a fatty acid suggests potential interactions with pathways regulated by lipid metabolites.

Furthermore, analogues of related compounds, such as 4-hydroxy-4-methylpentanoic acid (an

analogue of GHB), have been synthesized for research to better understand their mode of

action, indicating the potential for derivatives of methylpentanoic acids in drug development.

[12]

Safety Information
3-Methylpentanoic acid is classified as a corrosive substance.[9] It can cause severe skin burns

and eye damage.[9]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[9]

Precautionary Statements:

Wear protective gloves, protective clothing, and eye/face protection.
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If on skin or in eyes, rinse immediately with plenty of water.

Seek immediate medical attention if exposure occurs.

Diagrams

Ethyl sec-butylmalonate

Saponification

KOH, H2O

Intermediate Salt

Acidification & Decarboxylation

H2SO4, H2O

3-Methylpentanoic Acid

Click to download full resolution via product page

Caption: Synthesis workflow for 3-methylpentanoic acid.
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Caption: Metabolic context of 3-methylpentanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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